Cas no 1239512-91-4 (((1,2-Diphenylethene-1,2-diyl)bis(4,1-phenylene))diboronic acid)

((1,2-Diphenylethene-1,2-diyl)bis(4,1-phenylene))diboronic acid is a high-purity boronic acid derivative featuring a conjugated stilbene core with terminal boronic acid functionalities. Its rigid, planar structure enhances π-conjugation, making it valuable in organic electronic applications, such as OLEDs and OFETs. The boronic acid groups enable Suzuki-Miyaura cross-coupling reactions, facilitating the synthesis of extended π-systems for advanced materials. This compound exhibits excellent thermal and chemical stability, ensuring reliable performance in demanding synthetic conditions. Its well-defined structure and reactivity make it a preferred building block for constructing complex organic frameworks, particularly in optoelectronic and supramolecular chemistry research. Suitable for controlled polymerization and functional material design.
((1,2-Diphenylethene-1,2-diyl)bis(4,1-phenylene))diboronic acid structure
1239512-91-4 structure
Product Name:((1,2-Diphenylethene-1,2-diyl)bis(4,1-phenylene))diboronic acid
CAS No:1239512-91-4
MF:C26H22B2O4
MW:420.0725
CID:5077951
Update Time:2026-03-01

((1,2-Diphenylethene-1,2-diyl)bis(4,1-phenylene))diboronic acid Chemical and Physical Properties

Names and Identifiers

    • ((1,2-Diphenylethene-1,2-diyl)bis(4,1-phenylene))diboronic acid
    • (E)-((1,2-Diphenylethene-1,2-diyl)bis(4,1-phenylene))diboronic acid
    • [(1,2-Diphenylethene-1,2-diyl)bis(4,1-phenylene)]diboronic acid
    • [1,2-Diphenyl-1,2-ethenediylbis(4,1-phenylene)]bisboranic acid
    • Inchi: 1S/C26H22B2O4/c29-27(30)23-15-11-21(12-16-23)25(19-7-3-1-4-8-19)26(20-9-5-2-6-10-20)22-13-17-24(18-14-22)28(31)32/h1-18,29-32H/b26-25+
    • InChI Key: CFKHFTZRFSABDV-OCEACIFDSA-N
    • SMILES: O([H])B(C1C([H])=C([H])C(=C([H])C=1[H])/C(/C1C([H])=C([H])C([H])=C([H])C=1[H])=C(\C1C([H])=C([H])C([H])=C([H])C=1[H])/C1C([H])=C([H])C(B(O[H])O[H])=C([H])C=1[H])O[H]

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 6
  • Complexity: 543
  • Topological Polar Surface Area: 80.9

((1,2-Diphenylethene-1,2-diyl)bis(4,1-phenylene))diboronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A1263807-250mg
(E)-((1,2-Diphenylethene-1,2-diyl)bis(4,1-phenylene))diboronic acid
1239512-91-4 97%
250mg
$29.0 2023-09-06
Ambeed
A1263807-1g
(E)-((1,2-Diphenylethene-1,2-diyl)bis(4,1-phenylene))diboronic acid
1239512-91-4 97%
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$84.0 2023-09-06
Ambeed
A1263807-5g
(E)-((1,2-Diphenylethene-1,2-diyl)bis(4,1-phenylene))diboronic acid
1239512-91-4 97%
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$337.0 2025-02-20
Ambeed
A1263807-10g
(E)-((1,2-Diphenylethene-1,2-diyl)bis(4,1-phenylene))diboronic acid
1239512-91-4 97%
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$567.0 2023-09-06

((1,2-Diphenylethene-1,2-diyl)bis(4,1-phenylene))diboronic acid Related Literature

Additional information on ((1,2-Diphenylethene-1,2-diyl)bis(4,1-phenylene))diboronic acid

((1,2-Diphenylethene-1,2-diyl)bis(4,1-phenylene))diboronic acid: A Versatile CAS No. 1239512-91-4 Compound in Biomedical Research

((1,2-Diphenylethene-1,2-diyl)bis(4,1-phenylene))diboronic acid, with the CAS No. 1239512-91-4, represents a class of boronic acid derivatives that have garnered significant attention in the fields of drug discovery, biomaterials, and targeted therapy. This compound’s unique molecular architecture, characterized by the conjugation of 1,2-diphenylethene units with 4,1-phenylene linkers, enables it to interact with a variety of biological targets, including glycoproteins, carbohydrate-binding proteins, and cell surface receptors. Recent advancements in bioconjugate chemistry and nanomedicine have further expanded its potential applications, making it a promising candidate for precision medicine and diagnostic imaging.

((1,2-Diphenylethene-1,2-diyl)bis(4,1-phenylene))diboronic acid is structurally defined by its boronic acid moieties attached to a conjugated aromatic framework. The 1,2-diphenylethene core provides a rigid scaffold, while the 4,1-phenylene linkers enhance its ability to form stable interactions with glycan-binding domains. This molecular design is critical for its role in glycan recognition, a process that underpins numerous physiological functions, including cell adhesion, immune response modulation, and pathogen entry mechanisms. The boronic acid group is particularly notable for its capacity to form reversible covalent bonds with hydroxyl groups on carbohydrates, a property that has been extensively explored in glycoconjugate synthesis and <

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